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Compound of Interest

Compound Name: Dioxopromethazine hydrochloride

Cat. No.: B10775550 Get Quote

Essential Safety and Handling of
Dioxopromethazine Hydrochloride
For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe handling of chemical compounds is paramount. This guide provides immediate,

essential safety and logistical information for handling Dioxopromethazine hydrochloride,

with a focus on personal protective equipment (PPE), operational plans, and disposal

protocols.

Physicochemical and Toxicity Data
A clear understanding of the compound's properties is the first step in safe handling. The

following tables summarize the key physicochemical and toxicological data for

Dioxopromethazine hydrochloride.

Table 1: Physicochemical Properties of Dioxopromethazine Hydrochloride
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Property Value Source

Molecular Formula C₁₇H₂₁ClN₂O₂S [1]

Molecular Weight 352.88 g/mol [2]

Appearance White to off-white powder [2][3]

Melting Point 127-129°C [2][3]

Boiling Point 478.451°C at 760 mmHg [3]

Solubility
Chloroform (Slightly), Methanol

(Slightly, Heated)
[3][4]

Storage Temperature
Refrigerator; Store at -20°C

(powder) or -80°C (in solvent)
[3][5]

Table 2: Toxicological Data of Dioxopromethazine Hydrochloride

Hazard Classification Statement Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed
[5]

Aquatic Toxicity

Category 1: Very toxic to

aquatic life with long lasting

effects

[5]

Hazard Statements H302, H410 [5]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[5]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is critical to minimize exposure risk. The following

provides a step-by-step guide for PPE selection and use when handling Dioxopromethazine
hydrochloride.
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Recommended PPE
Eye Protection: Safety goggles with side-shields are required to protect against splashes and

dust.[5]

Hand Protection: Wear protective gloves. While specific material breakthrough times are not

available, nitrile gloves are a common and effective choice for handling powdered chemicals.

Ensure to change gloves immediately if they become contaminated.

Body Protection: An impervious lab coat or gown is necessary to protect the skin.[5] For

procedures with a higher risk of splashes or aerosol generation, consider a poly-coated

gown.[6]

Respiratory Protection: Use a suitable respirator if there is a risk of inhaling dust or aerosols,

especially when handling the powder outside of a ventilated enclosure.[5] A NIOSH-

approved N-95 respirator can provide both respiratory and splash protection.[6]
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Start: Handling Dioxopromethazine Hydrochloride

Assess Task and Potential for Exposure
(e.g., weighing, dissolving, etc.)

Standard PPE
- Safety Goggles with Side-Shields

- Nitrile Gloves
- Lab Coat

Potential for
Aerosol/Dust Generation?

Add Respiratory Protection
- NIOSH-approved N-95 Respirator

Yes

Significant Splash
Potential?

No

Upgrade Body Protection
- Impervious/Poly-Coated Gown

Yes

Proceed with Handling

No
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Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential for laboratory safety and

environmental protection.

Handling and Storage Procedures
Engineering Controls: Handle Dioxopromethazine hydrochloride in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation of dust and aerosols.[5] Ensure a

safety shower and eyewash station are readily accessible.[5]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or

smoke in areas where the compound is handled.[5] Wash hands thoroughly after handling.[5]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[5] Protect from

direct sunlight and sources of ignition.[5] For long-term stability, store the powder at -20°C

and solutions at -80°C.[5]

Emergency Procedures
In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[5] Remove contact lenses if present and easy to do. Seek prompt

medical attention.[5]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with plenty of water.[5] Seek medical advice if irritation occurs.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[5]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate

medical attention.[5]

Spills: Evacuate the area and ensure adequate ventilation.[5] Wearing full PPE, absorb spills

with an inert material (e.g., diatomite, universal binders) and collect for disposal.[5]

Decontaminate the spill area with alcohol.[5]
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Spill of Dioxopromethazine
Hydrochloride Occurs
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- Double Gloves
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Carefully Collect Contaminated
Material into a Sealed Container
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Dispose of Waste as
Hazardous Chemical Waste
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination, as Dioxopromethazine
hydrochloride is very toxic to aquatic life.[5]

Waste Collection: All waste materials, including contaminated PPE, absorbent materials from

spills, and empty containers, should be collected in a designated, properly labeled, and

sealed container for hazardous waste.

Disposal Method: Dispose of the contents and container at an approved waste disposal

facility.[5] Do not allow the chemical to enter drains or watercourses.[5] Follow all federal,

state, and local regulations for hazardous waste disposal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10775550?utm_src=pdf-body-img
https://www.benchchem.com/product/b10775550?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Dioxopromethazine hydrochloride | C17H21ClN2O2S | CID 11416891 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. herzpharmaceuticals.com [herzpharmaceuticals.com]

3. Cas 13754-56-8,DIOXOPROMETHAZINE HCL | lookchem [lookchem.com]

4. DIOXOPROMETHAZINE HCL | 13754-56-8 [chemicalbook.com]

5. Dioxopromethazine|13754-56-8|MSDS [dcchemicals.com]

6. gerpac.eu [gerpac.eu]

7. osha.gov [osha.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
Dioxopromethazine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775550#personal-protective-equipment-for-
handling-dioxopromethazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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